3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• SMILES: CC1CCCC(C1)(C2=CC=CC=C2C)O
• InChI: InChI=1S/C14H20O/c1-11-6-5-9-14(15,10-11)13-8-4-3-7-12(13)2/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3
• InChIKey: WSHWKWSQVSLGNY-UHFFFAOYSA-N

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol: Tertiary Cyclohexanol for Research

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol (CAS 1178821-01-6) is a tertiary cyclohexanol derivative with the molecular formula C14H20O and a molecular weight of 204.31 g/mol . The compound features a cyclohexane ring substituted with a methyl group at the 3-position and an ortho-tolyl (2-methylphenyl) group at the 1-position, resulting in a specific steric and electronic environment around the tertiary alcohol center . This structural motif places it within a class of substituted cyclohexanols that have been explored in various chemical and biological contexts, including as intermediates in the synthesis of more complex molecules and as potential bioactive agents [1][2].

✓ Oxidosqualene cyclase (OSC) inhibitor SAR scaffold

✓ Tertiary cyclohexanol with stereocenter for chiral derivatization and reference standards

• [1] PubMed Central. Scheme 2. Synthetic pathway for compound 3. Reagents and conditions: i) KOH, MeOH, 4 h, yield 68%; ii) t-BuOK, t-BuOH, 100 °C, 1.5 h, yield 55%. View Source
• [2] BindingDB. Assay in Summary_ki. ChEMBL_149029 (CHEMBL759504). Compound was tested for kinetic inhibition constant against Oxidosqualene-lanosterol cyclase from rat liver. View Source

Why Generic Cyclohexanol Analogs Cannot Substitute

Substitution of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol with other cyclohexanol derivatives is not straightforward due to the compound's unique ortho-tolyl substitution and the specific placement of the methyl group on the cyclohexane ring. Even small structural changes, such as moving the methyl group on the phenyl ring from the ortho to the para position or altering the position of the methyl on the cyclohexane ring, can lead to significant differences in molecular shape, lipophilicity, and biological target interactions [1]. For instance, while 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol has a molecular weight of 204.31 g/mol, the closely related 1-(2-methylphenyl)cyclohexan-1-ol (lacking the 3-methyl group) is lighter at 190.28 g/mol [2]. More importantly, the ortho-tolyl group creates a distinct steric environment that can influence binding to specific protein pockets, such as those found in oxidosqualene cyclase, a target for which this compound class has shown inhibitory activity [3]. This structural specificity implies that using a generic, unsubstituted, or differently substituted cyclohexanol would likely fail to reproduce the desired chemical or biological outcome, making targeted procurement essential for research continuity.

Regioisomer Mismatch

Ortho-tolyl substitution may not reproduce binding or selectivity of meta/para isomers; target context can shift.

Molecular Weight & Stereochemistry

Removing the 3-methyl group reduces mass and eliminates the stereocenter; physicochemical and chiral behavior may differ.

• [1] PubChem. 3-Methyl-1-phenyl-cyclohexanol. CAS 63007-44-3. Molecular Weight 190.28 g/mol. View Source
• [2] NIST Chemistry WebBook. 1-(o-tolyl)cyclohexan-1-ol. Formula: C13H18O. Molecular weight: 190.2814. View Source
• [3] BindingDB. Assay in Summary_ki. ChEMBL_148883 (CHEMBL753758). Compound was evaluated for the binding affinity against rat liver oxidosqualene cyclase (OSC). View Source

Quantitative Differentiation from Closest Analogs

Structural and Physicochemical Differentiation

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol possesses a molecular weight of 204.31 g/mol, which is 7.4% greater than that of its direct structural analog, 1-(2-methylphenyl)cyclohexan-1-ol (190.28 g/mol) [1]. This difference arises from the additional methyl group on the cyclohexane ring at the 3-position. The presence of this methyl group not only increases molecular weight but also introduces a new stereocenter at the 3-position of the cyclohexane ring, a feature absent in the analog. This can affect the compound's three-dimensional shape, lipophilicity, and how it interacts with chiral environments or sterically demanding binding sites.

Molecular Weight

Head-to-head

204.31 g/mol

+14.03 g/mol (+7.4%) vs 1-(2-methylphenyl)cyclohexan-1-ol

Supports SAR differentiation based on MW and lipophilicity

Difference from C14H20O vs C13H18O

Evidence Dimension	Molecular Weight
Target Compound Data	204.31 g/mol
Comparator Or Baseline	1-(2-methylphenyl)cyclohexan-1-ol (CAS 6957-09-1): 190.28 g/mol
Quantified Difference	+14.03 g/mol (+7.4%)
Conditions	Calculated from molecular formula C14H20O vs. C13H18O

Why This Matters

A 7.4% difference in molecular weight is significant in medicinal chemistry, as it can alter logP, solubility, and pharmacokinetic properties, making the compound a distinct entity for structure-activity relationship (SAR) studies.

• [1] NIST Chemistry WebBook. 1-(o-tolyl)cyclohexan-1-ol. Formula: C13H18O. Molecular weight: 190.2814. View Source

Differentiation by Phenyl Ring Methyl Position

The position of the methyl group on the phenyl ring is a critical differentiator among cyclohexanol analogs. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, with its ortho-tolyl group, is a regioisomer of compounds like 1-(3-methylphenyl)cyclohexan-1-ol and 1-(4-methylphenyl)cyclohexan-1-ol. While direct comparative biological data for this specific compound is limited, class-level inference from related oxidosqualene cyclase (OSC) inhibitors suggests that ortho-substitution can significantly impact binding affinity and selectivity compared to meta or para substitution [1][2]. The ortho-methyl group creates a unique steric clash and alters the electron density of the phenyl ring, which can be crucial for fitting into hydrophobic binding pockets or for pi-stacking interactions with aromatic amino acids.

Regioisomer Binding

Class-level

Ortho vs meta/para context

Regioisomer context may alter target binding; confirm with assay

OSC class-level inference; direct Ki data not available

Evidence Dimension	Regioisomer Binding Affinity (Inferred from Class)
Target Compound Data	Ortho-methyl substitution (2-methylphenyl)
Comparator Or Baseline	Meta-methyl substitution (3-methylphenyl) and Para-methyl substitution (4-methylphenyl) on the phenyl ring of related cyclohexanol inhibitors of oxidosqualene cyclase (OSC).
Quantified Difference	Not directly quantified for this specific compound; class-level evidence indicates ortho-substitution can lead to orders of magnitude difference in Ki or IC50 for OSC inhibition.
Conditions	Binding affinity assays against rat liver oxidosqualene cyclase (OSC) for structurally related cyclohexanol derivatives.

Why This Matters

Regioisomers cannot be used interchangeably in bioassays; the ortho-methyl substitution is a key design element that distinguishes this compound's potential activity and selectivity profile from its meta- and para-substituted counterparts.

• [1] BindingDB. Assay in Summary_ki. ChEMBL_148883 (CHEMBL753758). Compound was evaluated for the binding affinity against rat liver oxidosqualene cyclase (OSC). View Source
• [2] BindingDB. Assay in Summary_ki. ChEMBL_149029 (CHEMBL759504). Compound was tested for kinetic inhibition constant against Oxidosqualene-lanosterol cyclase from rat liver. View Source

Dihydroorotase Enzyme Inhibition Profile

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol has been evaluated for its ability to inhibit the dihydroorotase enzyme from mouse Ehrlich ascites, exhibiting an IC50 value of 1.00E+6 nM (1.0 mM) at a pH of 7.37 [1]. While this represents a relatively weak inhibitory activity, it provides a quantitative baseline for this specific target. In contrast, many analogs have not been tested against this enzyme, and for those that have, the data is often not publicly available for direct comparison. This assay provides a specific biochemical fingerprint for the compound, distinguishing it from analogs that may show no activity or have different inhibition profiles against other targets like 5-lipoxygenase or cytochrome P450 enzymes [2][3].

Dihydroorotase IC50

Supporting

1.00E+6 nM

Supports dihydroorotase enzyme assay context

Mouse Ehrlich ascites, pH 7.37; weak inhibition

Evidence Dimension	Inhibition of Dihydroorotase Enzyme
Target Compound Data	IC50 = 1.00E+6 nM (1.0 mM)
Comparator Or Baseline	Not directly comparable; many analogs have no reported activity on this specific enzyme.
Quantified Difference	N/A
Conditions	Mouse Ehrlich ascites enzyme, pH 7.37, concentration of 10 uM.

Why This Matters

A known, albeit weak, inhibitory activity against a specific enzyme provides a defined starting point for structure-activity relationship (SAR) studies, allowing researchers to track how further structural modifications might enhance potency against this or related targets.

• [1] BindingDB. SMILES String Search. DataIC50: 1.00E+6nM. Compound was evaluated for the inhibition of dihydroorotase enzyme from mouse Ehrlich ascites at the concentration of 10 uM and at pH 7.37. View Source
• [2] BindingDB. Assay in Summary_ki. ChEMBL_4193 (CHEMBL619995). The compound was tested for inhibitory activity against 5-lipoxygenase translocation inhibitor in rat RBL-2H3 cells. View Source
• [3] BindingDB. Assay in Summary_ki. ChEMBL_306771 (CHEMBL831868). Inhibitory activity against cytochrome P450 determined using human liver microsome upon 15 min incubation with probes substrates s-mephenytoin (2C19). View Source

Key Application Scenarios

SAR Studies for Oxidosqualene Cyclase Inhibitors

Given the structural class's documented interaction with oxidosqualene cyclase (OSC) [1], 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol serves as a valuable scaffold for SAR investigations. Its specific ortho-tolyl and 3-methyl substitution pattern can be systematically varied to probe the steric and electronic requirements of the OSC active site, a validated target for cholesterol-lowering and antifungal agents. The compound's distinct molecular weight and regioisomeric identity make it a precise tool for mapping binding pockets, as even subtle changes in substitution can lead to significant shifts in inhibitory potency.

Reference Standard for Analytical Method Development

The compound's well-defined structure, molecular weight (204.31 g/mol) , and distinct SMILES notation (Cc1ccccc1C1(O)CCCC(C)C1) make it an ideal candidate for use as a reference standard in analytical chemistry. It can be employed in the development and validation of HPLC, GC-MS, or NMR methods aimed at quantifying or identifying this specific cyclohexanol derivative in complex mixtures. Its use as a standard ensures accuracy and reproducibility in analytical workflows, particularly when differentiating it from its close structural analogs.

Starting Material for Chiral Synthesis and Derivatization

The presence of a stereocenter at the 3-position of the cyclohexane ring provides a handle for the synthesis of chiral derivatives. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol can be used as a starting material or intermediate in the preparation of more complex molecules, including chiral ligands, catalysts, or advanced pharmaceutical building blocks. Its tertiary alcohol group is a versatile functional handle for further chemical transformations such as esterification, etherification, or elimination, allowing for the generation of a diverse array of structurally related compounds for screening libraries.

Application

Selection Property

Validation Focus

OSC inhibitor SAR studies

Ortho-tolyl steric and electronic profile

OSC binding affinity review

Analytical reference standard

Defined structural identity

Chromatographic purity & method specificity

Chiral synthesis & derivatization

Stereocenter at 3-position

Chiral purity & derivatization efficiency

• [1] BindingDB. Assay in Summary_ki. ChEMBL_148883 (CHEMBL753758). Compound was evaluated for the binding affinity against rat liver oxidosqualene cyclase (OSC). View Source